Cas no 122773-96-0 (2-Phenyl-5-pyrimidinecarboxamide)

2-Phenyl-5-pyrimidinecarboxamide structure
122773-96-0 structure
Product Name:2-Phenyl-5-pyrimidinecarboxamide
CAS No:122773-96-0
MF:C11H9N3O
MW:199.208661794662
CID:138970
PubChem ID:14004399
Update Time:2025-04-19

2-Phenyl-5-pyrimidinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxamide,2-phenyl-
    • 2-PHENYL-2-PYRIMIDINE-5-CARBOXYLIC ACID AMIDE
    • 2-phenylpyrimidine-5-carboxamide
    • 2-Phenyl-5-pyrimidinecarboxamide
    • 2-phenylpyrimidine-5-carboxylic acid amide
    • 5-carbamoyl-2-phenylpyrimidine
    • 5-Pyrimidinecarboxamide,2-phenyl
    • 122773-96-0
    • DTXSID80554091
    • SCHEMBL1244783
    • AKOS006240705
    • Inchi: 1S/C11H9N3O/c12-10(15)9-6-13-11(14-7-9)8-4-2-1-3-5-8/h1-7H,(H2,12,15)
    • InChI Key: FSBIAEYLUOBHLG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC(C2C=CC=CC=2)=NC=1)N

Computed Properties

  • Exact Mass: 199.07500
  • Monoisotopic Mass: 199.074562
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.9
  • XLogP3: 0.7

Experimental Properties

  • Color/Form: No data available
  • Density: 1.246
  • Melting Point: Not available
  • Boiling Point: 329.3 °C at 760 mmHg
  • Flash Point: 153 °C
  • PSA: 68.87000
  • LogP: 1.94280
  • Vapor Pressure: Not available

2-Phenyl-5-pyrimidinecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B522413-10mg
2-Phenyl-5-pyrimidinecarboxamide
122773-96-0
10mg
$ 50.00 2022-06-07
TRC
B522413-50mg
2-Phenyl-5-pyrimidinecarboxamide
122773-96-0
50mg
$ 135.00 2022-06-07
TRC
B522413-100mg
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100mg
$ 210.00 2022-06-07
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